4-tert-butyl-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide

• IUPAC Name: 4-tert-butyl-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]benzamide
• InChI: InChI=1S/C23H28N2O2/c1-23(2,3)19-10-8-18(9-11-19)22(27)24-20-12-6-17(7-13-20)16-21(26)25-14-4-5-15-25/h6-13H,4-5,14-16H2,1-3H3,(H,24,27)
• InChI Key: LVUXFWWPCIBHCD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CC(=O)N3CCCC3
• Molecular Formula: C23H28N2O2
• Molecular Weight: 364.5 g/mol

Description

The compound “4-tert-butyl-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide” is a complex organic molecule. It contains a benzamide group, which is a common functional group in pharmaceutical compounds. The molecule also contains a pyrrolidine ring, which is a type of non-aromatic heterocycle.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space, and the connectivity of its functional groups. The presence of the pyrrolidine ring and the benzamide group would likely have a significant impact on the molecule’s three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the amide group might undergo hydrolysis under acidic or basic conditions. The pyrrolidine ring could potentially participate in various ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the polar amide group could enhance its solubility in polar solvents.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring, which is present in this compound, have been reported to show activity against ck1γ and ck1ε .

Mode of Action

It’s known that the pyrrolidine ring in the compound can efficiently explore the pharmacophore space due to sp3-hybridization . This allows the compound to interact with its targets in a unique way, potentially leading to changes in the target’s function.

Biochemical Pathways

Compounds with a pyrrolidine ring have been associated with various biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Compounds with a pyrrolidine ring have shown nanomolar activity against certain targets, suggesting that they may have significant biological effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could explore the biological activity of this compound, and how modifications to its structure (such as the addition or removal of functional groups) might enhance its activity or selectivity.